Cas no 1805345-14-5 (Ethyl 4-bromo-3-(difluoromethyl)-2-fluoropyridine-6-acetate)

• Product Name: Ethyl 4-bromo-3-(difluoromethyl)-2-fluoropyridine-6-acetate
• CAS No: 1805345-14-5
• MF: C₁₀H₉BrF₃NO₂
• MW: 312.083172559738
• CID: 4861561
• Update Time: 2025-06-10

Ethyl 4-bromo-3-(difluoromethyl)-2-fluoropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-3-(difluoromethyl)-2-fluoropyridine-6-acetate

• Inchi： 1S/C10H9BrF3NO2/c1-2-17-7(16)4-5-3-6(11)8(9(12)13)10(14)15-5/h3,9H,2,4H2,1H3
• InChI Key： YLLHQZYJNNJRGV-UHFFFAOYSA-N
• SMILES： BrC1=CC(CC(=O)OCC)=NC(=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-bromo-3-(difluoromethyl)-2-fluoropyridine-6-acetate

Ethyl 4-bromo-3-(difluoromethyl)-2-fluoropyridine-6-acetate (CAS No. 1805345-14-5): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-bromo-3-(difluoromethyl)-2-fluoropyridine-6-acetate (CAS No. 1805345-14-5) is a highly valuable intermediate in the realm of pharmaceutical chemistry, particularly in the synthesis of bioactive molecules. This compound, characterized by its intricate fluorinated and brominated pyridine core, has garnered significant attention due to its utility in developing novel therapeutic agents. The structural features of this molecule make it an attractive scaffold for medicinal chemists seeking to explore new pharmacophores.

The name of the compound itself provides a wealth of information about its chemical composition and potential reactivity. The presence of a bromine atom at the 4-position and a difluoromethyl group at the 3-position introduces unique electronic and steric properties that can be exploited in drug design. Additionally, the fluoropyridine ring is a well-known motif in many pharmacologically active compounds, contributing to both metabolic stability and binding affinity.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various disease pathways. Ethyl 4-bromo-3-(difluoromethyl)-2-fluoropyridine-6-acetate has emerged as a key building block in this endeavor. Its versatility allows for further functionalization, enabling the synthesis of a diverse array of derivatives with tailored biological activities. For instance, researchers have utilized this intermediate to create novel kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

The incorporation of fluorine atoms into the pyridine ring is particularly noteworthy, as fluorine can significantly influence the pharmacokinetic properties of a drug. Fluorinated compounds often exhibit enhanced lipophilicity, improved metabolic stability, and increased binding affinity to biological targets. This makes Ethyl 4-bromo-3-(difluoromethyl)-2-fluoropyridine-6-acetate an invaluable asset in the quest for next-generation pharmaceuticals.

Recent studies have highlighted the compound's role in the development of antiviral agents. The unique structural features of this molecule allow it to interact with viral enzymes and proteins, inhibiting their function and thereby reducing viral replication. One such study demonstrated that derivatives of Ethyl 4-bromo-3-(difluoromethyl)-2-fluoropyridine-6-acetate exhibited potent activity against several strains of influenza virus. This finding underscores the compound's potential as a lead compound or intermediate in antiviral drug discovery.

The synthesis of Ethyl 4-bromo-3-(difluoromethyl)-2-fluoropyridine-6-acetate involves multi-step organic reactions that showcase the expertise of modern synthetic chemists. The process typically begins with the preparation of a fluoropyridine precursor, which is then subjected to bromination and subsequent functionalization with a difluoromethyl group. The final step involves acetylation to introduce the ethyl ester moiety. Each step must be carefully optimized to ensure high yield and purity, highlighting the importance of rigorous synthetic methodologies.

The growing interest in fluorinated compounds has also led to advancements in synthetic techniques tailored to their specific reactivity. For example, palladium-catalyzed cross-coupling reactions have become increasingly popular for introducing fluorine atoms into complex molecular frameworks. These methods allow for precise control over regioselectivity, enabling chemists to construct intricate scaffolds like Ethyl 4-bromo-3-(difluoromethyl)-2-fluoropyridine-6-acetate with high efficiency.

In conclusion, Ethyl 4-bromo-3-(difluoromethyl)-2-fluoropyridine-6-acetate (CAS No. 1805345-14-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an indispensable tool for medicinal chemists striving to develop innovative therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is set to grow even further.